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Compound of Interest

Compound Name: Dimethoxane

Cat. No.: B1670664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,4-

dioxane, a widely used solvent in research and industry. The information is presented to assist

in the design of experiments, process development, and to ensure safe handling and use. All

quantitative data is summarized in structured tables for easy reference and comparison.

Detailed experimental protocols for determining key physical properties are also provided.

Core Physical and Chemical Properties of 1,4-
Dioxane
1,4-Dioxane is a heterocyclic organic compound classified as an ether. It is a colorless liquid

with a faint, sweet odor similar to diethyl ether.[1] Its miscibility with water and many organic

solvents makes it a versatile solvent for a wide range of applications.[1][2][3]

General Properties
Property Value

Chemical Formula C₄H₈O₂

Molar Mass 88.11 g/mol [2][4]

Appearance Colorless liquid[2][4][5]

Odor Faint, pleasant, ether-like[1][5][6]
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Physicochemical Properties
The following tables summarize the key physicochemical properties of 1,4-dioxane. Values are

provided at standard conditions (20°C or 25°C) where available.

Property Value Temperature (°C)

Density 1.033 g/mL[1] 20

1.034 g/mL[2][7][8][9][10] 25

Boiling Point 101.1 °C[1][4] -

Melting Point 11.8 °C[1][4][11] -

Vapor Pressure 29 mmHg 20

37 mmHg[5] 25

38.1 mmHg[11] 25

Viscosity 1.32 mPa·s 20

Refractive Index (n/D) 1.422[7][9][10] 20

Dielectric Constant 2.25[12][13] 20

2.209[14] 25

Solubility
1,4-Dioxane is miscible with water and a wide range of organic solvents, including acetone,

alcohol, benzene, and ether.[1][3][6][8][10] This high solubility in both aqueous and organic

media is a key characteristic that drives its use in many applications.

Safety and Flammability
Property Value

Flash Point 11 - 12 °C[1][7]

Autoignition Temperature 180 °C[1][11]

Explosive Limits in Air 2.0–22% by volume[1][11]
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Experimental Protocols for Determining Physical
Properties
Accurate determination of physical properties is crucial for the proper use and handling of

solvents. The following are detailed methodologies for key experiments based on

internationally recognized standards.

Determination of Boiling Point (Based on OECD
Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Apparatus:

Heating bath (e.g., oil bath)

Boiling tube

Calibrated thermometer

Capillary tube (sealed at one end)

Stirring device

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in the boiling tube.

A capillary tube, sealed at the upper end, is placed with the open end downwards into the

boiling tube.

The apparatus is heated in a heating bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped, and the temperature is allowed to fall.
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The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[15]

Determination of Density (Based on ASTM D4052)
This method covers the determination of the density of liquids using a digital density meter.

Apparatus:

Digital density meter with an oscillating U-tube.[1][2][8][16][17]

Thermostatically controlled bath to maintain the sample at a constant temperature.

Syringes for sample injection.

Procedure:

Calibrate the digital density meter with two reference standards of known density (e.g., dry

air and freshly distilled water).

Ensure the sample is free of air bubbles before injection.

Introduce a small volume of the liquid sample into the oscillating U-tube of the density meter.

[17]

The instrument measures the change in the oscillation frequency of the tube caused by the

mass of the sample.

The density is calculated from this change in frequency using the instrument's calibration

data.[16][17]

Determination of Refractive Index (Based on ASTM
D1218)
This method is used for the measurement of the refractive index of transparent liquids.

Apparatus:
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Abbe refractometer.

Constant temperature bath.

Light source (e.g., sodium lamp).

Dropper.

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Ensure the prism surfaces of the refractometer are clean and dry.

Apply a few drops of the liquid sample onto the lower prism.[10]

Close the prisms and allow the sample to come to the desired temperature, controlled by the

circulating bath.

Adjust the instrument to bring the dividing line between the light and dark fields into the

crosshairs of the eyepiece.[10]

Read the refractive index directly from the instrument's scale.[10]

Logical Workflow for Solvent Characterization
The following diagram illustrates a typical workflow for the characterization of the physical

properties of a solvent like 1,4-dioxane.
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Workflow for Physical Property Characterization of a Solvent

1. Sample Preparation

2. Physical Property Measurement

3. Data Handling and Reporting

Obtain Solvent Sample

Purification (if necessary)

Degassing (for density/viscosity)

Determine Boiling Point
(OECD 103)

Measure Density
(ASTM D4052)

Measure Refractive Index
(ASTM D1218) Measure Viscosity Determine Other Properties

(e.g., Dielectric Constant)

Record Raw Data

Data Analysis & Calculation

Tabulate Results

Generate Technical Report

Click to download full resolution via product page

Caption: A logical workflow for the physical characterization of a solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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